Cas no 16630-66-3 (Methyl (methylthio)acetate)
Methyl (methylthio)acetate (CAS 16630-66-3) is an organosulfur compound with the molecular formula C₄H₈O₂S. It is characterized by its thioether and ester functional groups, making it a versatile intermediate in organic synthesis. The compound exhibits good solubility in common organic solvents, facilitating its use in reactions such as nucleophilic substitutions and esterifications. Its stability under standard conditions and moderate reactivity allow for controlled transformations in fine chemical and pharmaceutical applications. Methyl (methylthio)acetate is particularly valued for its role in the synthesis of sulfur-containing heterocycles and agrochemicals. Proper handling in well-ventilated areas is recommended due to its potential volatility and mild odor.
Methyl (methylthio)acetate structure
Product Name:Methyl (methylthio)acetate
CAS No:16630-66-3
MF:C4H8O2S
MW:120.170120239258
MDL:MFCD00039809
CID:50479
Update Time:2025-10-29
Methyl (methylthio)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl (methylthio)acetate
- (Methylthio)acetic Acid Methyl Ester
- Methyl (methylmercapto)acetate
- methyl 2-methylsulfanylacetate
- FEMA 4003
- METHYL3-METHYLTHIOACETATE
- Methyl (methylithio)acetate
- Methyl 2-(methylthio)acetate
- METHYL S-METHYLTHIOGLYCOLATE
- Methyl (methylsulfanyl)acetate
- Methyl (methylthio)acetate 98%
- Acetic acid, (methylthio)-, methyl ester
- methyl 2-(methylsulfanyl)acetate
- methyl methylthioacetate
- GN58C28ML9
- HZYCAKGEXXKCDM-UHFFFAOYSA-N
- methyl (methylthio) acetate
- methyl 3-methylthio acetate
- Methyl (methylthio)ac
-
- MDL： MFCD00039809
- Inchi： 1S/C4H8O2S/c1-6-4(5)3-7-2/h3H2,1-2H3
- InChI Key： HZYCAKGEXXKCDM-UHFFFAOYSA-N
- SMILES： COC(CSC)=O
Computed Properties
- Exact Mass: 120.02500
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 62.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.8
- Topological Polar Surface Area: 51.6
Experimental Properties
- Color/Form: Not determined
- Density: 1.11 g/mL at 25 °C(lit.)
- Boiling Point: 49-51 °C/12 mmHg(lit.)
- Flash Point: Fahrenheit: 136.4 ° f
Celsius: 58 ° c - Refractive Index: n20/D 1.4650(lit.)
- PSA: 51.60000
- LogP: 0.52240
- Sensitiveness: Sensitive to heat
- Solubility: Not determined
- FEMA: 4003 | METHYL (METHYLTHIO)ACETATE
Methyl (methylthio)acetate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H226
- Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
- Hazardous Material transportation number：UN 3272 3/PG 3
- WGK Germany：3
- Safety Instruction： S24/25
- FLUKA BRAND F CODES：8-13
-
Hazardous Material Identification：
- Safety Term：3.2
- Packing Group：III
- HazardClass：3.2
- PackingGroup：III
- Storage Condition：2-8°C
Methyl (methylthio)acetate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Methyl (methylthio)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M120419-25g |
Methyl (methylthio)acetate |
16630-66-3 | 98% | 25g |
¥1097.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M120419-5g |
Methyl (methylthio)acetate |
16630-66-3 | 98% | 5g |
¥292.90 | 2023-09-02 | |
| TRC | M321205-1g |
Methyl (Methylthio)acetate |
16630-66-3 | 1g |
$69.00 | 2023-05-17 | ||
| TRC | M321205-5g |
Methyl (Methylthio)acetate |
16630-66-3 | 5g |
$81.00 | 2023-05-17 | ||
| TRC | M321205-10g |
Methyl (Methylthio)acetate |
16630-66-3 | 10g |
$110.00 | 2023-05-17 | ||
| TRC | M321205-25g |
Methyl (Methylthio)acetate |
16630-66-3 | 25g |
$178.00 | 2023-05-17 | ||
| TRC | M321205-50g |
Methyl (Methylthio)acetate |
16630-66-3 | 50g |
$316.00 | 2023-05-17 | ||
| TRC | M321205-100g |
Methyl (Methylthio)acetate |
16630-66-3 | 100g |
$569.00 | 2023-05-17 | ||
| Apollo Scientific | OR9387-5g |
Methyl S-methylthioglycolate |
16630-66-3 | 5g |
£19.00 | 2025-02-20 | ||
| Apollo Scientific | OR9387-25g |
Methyl S-methylthioglycolate |
16630-66-3 | 25g |
£59.00 | 2025-02-20 |
Methyl (methylthio)acetate Related Literature
-
Kirridharhapany T. Radhakrishnapany,Chee Yan Wong,Fang Khai Tan,Jia Wen Chong,Raymond R. Tan,Kathleen B. Aviso,Jose Isagani B. Janairo,Nishanth G. Chemmangattuvalappil Mol. Syst. Des. Eng. 2020 5 1391
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
16630-66-3 (Methyl (methylthio)acetate) Related Products
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- 3944-50-1(1,14-bis(2-methoxyethyl) 6,9-dioxa-3,12-dithiatetradecanedioate)
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